N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide

• IUPAC Name: 4-nitro-N-[(Z)-4-phenylbutan-2-ylideneamino]benzamide
• InChI: InChI=1S/C17H17N3O3/c1-13(7-8-14-5-3-2-4-6-14)18-19-17(21)15-9-11-16(12-10-15)20(22)23/h2-6,9-12H,7-8H2,1H3,(H,19,21)/b18-13-
• InChI Key: REDAXKHWQYBAMB-AQTBWJFISA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)[N+](=O)[O-])CCC2=CC=CC=C2
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=C(C=C1)[N+](=O)[O-])/CCC2=CC=CC=C2
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide, also known as MPBH, is a chemical compound that has been studied for its various applications in scientific research.

Mechanism of Action

The mechanism of action of N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide is not fully understood. However, studies have suggested that it may interact with metal ions and form complexes that can be detected using fluorescence spectroscopy. It may also generate reactive oxygen species when exposed to light, which can cause damage to cancer cells in photodynamic therapy.
Biochemical and Physiological Effects:
N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of acetylcholinesterase, which may have implications for the treatment of neurological disorders such as Alzheimer's disease. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide in lab experiments is its ability to detect metal ions with high sensitivity and selectivity. It is also relatively easy to synthesize and can be used in a variety of experimental conditions. However, one limitation is that it may not be suitable for in vivo experiments due to its potential toxicity and lack of specificity for certain metal ions.

Future Directions

There are several future directions for the study of N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide. One area of research is the development of more selective and sensitive fluorescent probes for the detection of metal ions in biological systems. Another area is the investigation of the potential use of N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide as an inhibitor of acetylcholinesterase for the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide and its potential applications in photodynamic therapy for cancer treatment.

Scientific Research Applications

N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide has been extensively studied for its applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions, such as copper and iron, in biological systems. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment. In addition, N'-(1-methyl-3-phenylpropylidene)-4-nitrobenzohydrazide has been used as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.